Defining oxyanion reactivities in base-promoted glycosylations†‡

Chemical Communications Pub Date: 2011-06-24 DOI: 10.1039/C1CC11690H

Abstract

Saccharide oxyanions obtained by base treatment could be employed in glycosylation to give oligosaccharides with high stereo- and regioselectivities.

Graphical abstract: Defining oxyanion reactivities in base-promoted glycosylations
Defining oxyanion reactivities in base-promoted glycosylations†‡
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